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10(Z)-Octadecenoic acid, also known as cis-10-Octadecenoic acid, is a monounsaturated
long-chain fatty acid. As a positional isomer of the more common oleic acid (9Z) and other
octadecenoic acids, it represents a specific and important molecule within the landscape of
lipidomics and metabolic research. While not as abundant as oleic acid, its presence in
biological systems, including human adipose tissue, has been confirmed, suggesting distinct
metabolic origins and functions[1][2].

This guide serves as a technical resource for researchers, chemists, and drug development
professionals. It moves beyond a surface-level description to provide a detailed examination of
the molecule's chemical structure, robust methods for its synthesis and characterization, and
insights into its biological context. Understanding the precise structure and properties of fatty
acid isomers like 10(Z)-Octadecenoic acid is critical, as subtle shifts in double bond position
and geometry can lead to profound differences in biological activity and therapeutic potential.
This document provides the foundational knowledge necessary for its application in advanced
research and development.

Part 1: Elucidation of the Chemical Structure
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The defining characteristics of 10(Z)-Octadecenoic acid are rooted in its specific molecular
architecture. A comprehensive understanding of its structure is the cornerstone of any
experimental design or interpretation of its biological role.

Core Chemical Identity

The fundamental properties of 10(Z)-Octadecenoic acid are summarized below, providing the
essential data for any laboratory or computational work.

Property Value Source
Molecular Formula C1sH3402 [31[41[5]
Molecular Weight 282.46 g/mol [31141[5]
CAS Number 2442-70-8 [3][4][5]
IUPAC Name (2)-octadec-10-enoic acid [3]

cis-10-Octadecenoic acid, 10-
Synonyms . . [4][5]
cis-Octadecenoic acid

Classification Long-chain fatty acid [6]

The Significance of the 10(Z) Configuration

The nomenclature "10(Z)" precisely defines the molecule's unsaturated nature:

¢ 10: Indicates that the double bond is located between the 10th and 11th carbon atoms,
counting from the carboxyl group (C1).

e (2): The "Z" stands for the German word zusammen ("together"), signifying that the higher-
priority substituents on each carbon of the double bond are on the same side. In this case,
the hydrogen atoms are on the same side of the double bond axis, resulting in a cis
configuration. This cis bond introduces a characteristic kink in the acyl chain, preventing the
molecules from packing closely together and thus lowering the melting point compared to its
saturated counterpart (stearic acid) or its trans isomer.

The following diagram illustrates this precise structural arrangement.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.guidechem.com/encyclopedia/10-octadecenoic-acid-10z--dic623920.html
https://www.larodan.com/product/10z-octadecenoic-acid/
https://www.scbt.com/p/cis-10-octadecenoic-acid-2442-70-8
https://www.guidechem.com/encyclopedia/10-octadecenoic-acid-10z--dic623920.html
https://www.larodan.com/product/10z-octadecenoic-acid/
https://www.scbt.com/p/cis-10-octadecenoic-acid-2442-70-8
https://www.guidechem.com/encyclopedia/10-octadecenoic-acid-10z--dic623920.html
https://www.larodan.com/product/10z-octadecenoic-acid/
https://www.scbt.com/p/cis-10-octadecenoic-acid-2442-70-8
https://www.guidechem.com/encyclopedia/10-octadecenoic-acid-10z--dic623920.html
https://www.larodan.com/product/10z-octadecenoic-acid/
https://www.scbt.com/p/cis-10-octadecenoic-acid-2442-70-8
https://foodb.ca/compounds/FDB011268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3118939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

G_inoleic Acid (in GutD

etabolism
Produces

10-0x0-12(Z)-octadecenoic acid (KetoA)

TRPV1 Activation PPARYy Activation
(in Adipose Tissue) (in Adipocytes)

Increased Energy Expenditure Adipocyte Differentiation

(Reduced Obesity) & Glucose Uptake

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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